Cas no 1374673-89-8 (tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate)

• Product Name: tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate
• CAS No: 1374673-89-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD24856418
• CID: 4456909
• PubChem ID: 68071565
• Update Time: 2025-08-05

tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate
• tert-butyl (S)-3-acetylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-acetyl-, 1,1-dimethylethyl ester, (3S)-
• (S)-1-Boc-3-acetylpyrrolidine
• EN300-799034
• CS-0048545
• DTXSID10737936
• 1-Boc-(3S)-3-Acetylpyrrolidine
• (S)-TERT-BUTYL 3-ACETYLPYRROLIDINE-1-CARBOXYLATE
• SCHEMBL10233234
• (S)-3-Acetyl-1-Boc-pyrrolidine
• WTNNGFYIEBJFPX-VIFPVBQESA-N
• AS-41672
• DB-404837
• AKOS025402635
• ZEC67389
• 1374673-89-8
• MFCD24856418

• MDL： MFCD24856418
• Inchi： 1S/C11H19NO3/c1-8(13)9-5-6-12(7-9)10(14)15-11(2,3)4/h9H,5-7H2,1-4H3/t9-/m0/s1
• InChI Key： WTNNGFYIEBJFPX-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C(C)=O)C1)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate

tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate (CAS No. 1374673-89-8): A Comprehensive Overview

tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate (CAS No. 1374673-89-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, with an acetyl group and a tert-butyl carbamate moiety attached to the nitrogen atom. The chiral center at the 3-position imparts enantiomeric specificity, making it a valuable building block in the synthesis of bioactive molecules.

The tert-butyl carbamate group in tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate serves as a protecting group for the nitrogen atom, which can be selectively removed under mild conditions to yield the free amine. This feature is particularly useful in multistep synthetic sequences where the protection and deprotection of functional groups are crucial for the successful synthesis of complex molecules. The acetyl group, on the other hand, introduces additional functionality that can be further modified or utilized in subsequent reactions.

Recent advancements in asymmetric synthesis have highlighted the importance of chiral building blocks like tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate. The ability to control stereochemistry at multiple centers is essential for the development of enantiomerically pure compounds, which are often required for pharmaceutical applications. Studies have shown that chiral pyrrolidines can serve as potent ligands in metal-catalyzed reactions, enhancing enantioselectivity and reaction efficiency.

In the context of medicinal chemistry, tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate has been explored as a precursor for the synthesis of various biologically active compounds. For instance, pyrrolidine derivatives have been investigated for their potential as inhibitors of protein-protein interactions, which are implicated in various diseases such as cancer and neurodegenerative disorders. The chiral nature of this compound allows for the preparation of enantiomerically pure inhibitors, which can exhibit improved pharmacological properties compared to their racemic counterparts.

The synthetic versatility of tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate has also been demonstrated in the preparation of peptidomimetics and other small molecule drugs. Peptidomimetics are designed to mimic the structure and function of peptides while offering improved stability and bioavailability. The pyrrolidine ring can serve as a constrained scaffold that mimics the backbone conformation of peptides, making it an attractive choice for drug design.

Furthermore, recent research has focused on the use of chiral pyrrolidines in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl carbamate group in tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate can be designed to undergo selective cleavage under specific physiological conditions, releasing the active drug molecule with enhanced therapeutic efficacy and reduced side effects.

In addition to its applications in drug discovery, tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate has found utility in materials science. Chiral compounds are essential for the preparation of chiral materials, which exhibit unique optical and electronic properties. For example, chiral pyrrolidines have been used as chiral dopants in liquid crystals, leading to materials with tunable chirality and potential applications in display technologies.

The synthesis of tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate typically involves several steps, including enantioselective catalysis and functional group manipulation. One common approach is to use a chiral catalyst to asymmetrically hydrogenate a prochiral substrate, followed by acetylation and tert-butylation reactions. Advances in catalytic methods have significantly improved the yield and enantioselectivity of these processes, making it more feasible to produce this compound on a larger scale.

In conclusion, tert-Butyl (3S)-3-acetylpyrrolidine-1-carboxylate (CAS No. 1374673-89-8) is a versatile and valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chiral nature make it an important building block for the development of bioactive molecules and advanced materials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemical research.